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Cat. No.: B15544625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ketostearoyl-CoA is a key intermediate in the mitochondrial and peroxisomal beta-oxidation

of stearic acid, an 18-carbon saturated fatty acid. The quantification of this metabolite within

specific subcellular compartments is crucial for understanding the regulation of fatty acid

metabolism and for the development of therapeutic agents targeting metabolic disorders. This

application note provides a comprehensive set of protocols for the isolation of subcellular

fractions, extraction of long-chain acyl-CoAs, and their quantification using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Significance of 3-Ketostearoyl-CoA
3-Ketostearoyl-CoA is generated during the third step of the beta-oxidation spiral. Fatty acid

beta-oxidation is a critical catabolic process that breaks down fatty acids to produce acetyl-

CoA, which then enters the citric acid cycle for energy production.[1][2][3][4] This process

occurs primarily in the mitochondria, with a modified version also taking place in peroxisomes,

particularly for very long-chain fatty acids.[3] The endoplasmic reticulum is also involved in fatty

acid metabolism, primarily in omega-oxidation. The concentration of beta-oxidation

intermediates, such as 3-Ketostearoyl-CoA, can provide insights into the flux and regulation of

these pathways under various physiological and pathological conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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